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Compound of Interest

Compound Name: 3-Phenyl indoline hydrochloride

Cat. No.: B8527621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
No specific Safety Data Sheet (SDS) for 3-Phenylindoline hydrochloride has been found in the

available public literature. The following information is based on the chemical properties of the

related compound 3-phenylindole, general knowledge of hydrochloride salts of organic amines,

and synthesis procedures. Researchers should handle this compound with caution and perform

a thorough risk assessment before use.

Introduction
3-Phenylindoline hydrochloride is a heterocyclic organic compound. While specific biological

activities of the hydrochloride salt are not extensively documented in publicly available

literature, the core 3-phenylindole structure is of interest in medicinal chemistry. Derivatives of

3-phenylindole have been investigated for various biological activities, including

antimycobacterial and antimalarial properties. The hydrochloride salt form is generally utilized

to improve the solubility and stability of amine-containing compounds for research and

pharmaceutical development.

Chemical and Physical Properties
Quantitative data for 3-Phenylindoline hydrochloride is not readily available. The following table

summarizes known data for the parent compound, 3-phenylindole, and provides expected
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properties for the hydrochloride salt based on general chemical principles.

Property 3-Phenylindole
3-Phenylindoline
Hydrochloride
(Expected)

Source

Molecular Formula C₁₄H₁₁N C₁₄H₁₄ClN [1][2]

Molecular Weight 193.24 g/mol 231.72 g/mol [1][2]

Appearance
Off-white to yellow

solid

Likely a crystalline

solid
[3]

Melting Point 109 °C

Expected to be

different from the free

base

[3]

Boiling Point 226 °C at 14 Torr Data not available [3]

Solubility

Insoluble in water;

soluble in organic

solvents.

Expected to have

higher solubility in

water and polar protic

solvents compared to

the free base.[4]

[4]

Stability
Stable under standard

conditions.

Generally,

hydrochloride salts of

organic amines are

more stable than the

corresponding free

bases. Should be

stored in a cool, dry

place away from

strong oxidizing

agents.[5]

[5]

Handling and Storage Procedures
Personal Protective Equipment (PPE)
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Due to the lack of a specific Safety Data Sheet (SDS), it is crucial to handle 3-Phenylindoline

hydrochloride with a high degree of caution. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.[5]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust or aerosols.[6]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or aerosols.[6]

Wash hands thoroughly after handling.[5]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Storage
Store in a tightly closed container.[5]

Keep in a cool, dry, and well-ventilated place.[5]

Store away from moisture and strong oxidizing agents.[5]

Experimental Protocols
As no specific experimental protocols for 3-Phenylindoline hydrochloride were found, the

following are general procedures that can be adapted for its use in a research setting.

Preparation of Stock Solutions
Given that hydrochloride salts are generally more soluble in aqueous solutions than their free

base counterparts, water or a buffer solution would be a primary choice for creating stock
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solutions for biological assays.[4] If solubility in aqueous media is limited, co-solvents such as

DMSO or ethanol may be used.

Protocol for Preparing a 10 mM Stock Solution in an Aqueous Buffer:

Accurately weigh the required amount of 3-Phenylindoline hydrochloride.

Dissolve the compound in a suitable aqueous buffer (e.g., PBS, pH 7.4).

If solubility is an issue, gentle warming or sonication may be applied.

Once fully dissolved, filter the solution through a 0.22 µm syringe filter to sterilize and

remove any particulates.

Store the stock solution in aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Accurately weigh the required amount of 3-Phenylindoline hydrochloride.

Dissolve the compound in high-purity DMSO.

Vortex or sonicate until the compound is fully dissolved.

Store the stock solution in aliquots at -20°C, protected from light and moisture.

General Workflow for Biological Assays
The following diagram illustrates a general workflow for screening the biological activity of 3-

Phenylindoline hydrochloride.
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Caption: General experimental workflow for assessing the biological activity of a test

compound.

Potential Signaling Pathways and Biological Targets
While no specific signaling pathways involving 3-Phenylindoline hydrochloride have been

elucidated, the broader class of indole-containing compounds has been shown to interact with
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a variety of biological targets. Research on 3-phenylindole derivatives suggests potential

activity in areas such as:

Antimicrobial Activity: Some 3-phenylindole derivatives have shown activity against

Mycobacterium tuberculosis.[7]

Anticancer Activity: The indole scaffold is present in many compounds with anticancer

properties.

The following diagram illustrates a hypothetical logical relationship for investigating the

mechanism of action of a novel indole derivative.
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Caption: Logical workflow for mechanism of action studies.

Conclusion
3-Phenylindoline hydrochloride is a compound with potential for further investigation in drug

discovery and development. Due to the limited availability of specific safety and handling data,

researchers must proceed with caution, employing robust safety measures. The provided

protocols and workflows offer a general framework for initiating research with this compound. It

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8527621?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8527621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


is strongly recommended that researchers consult institutional safety guidelines and conduct a

thorough literature search for any new information that may become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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